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Compound of Interest

Compound Name: Biotin methyl ester

Cat. No.: B144721 Get Quote

For Immediate Release

This technical guide provides an in-depth overview of biotin methyl ester, a crucial derivative

of biotin (Vitamin B7), tailored for researchers, scientists, and professionals in drug

development. This document outlines its chemical properties, synthesis, and applications, with

a focus on its role in biochemical research.

Core Chemical and Physical Properties
Biotin methyl ester is the methyl ester form of biotin. This modification of the carboxylic acid

group alters its solubility and makes it a valuable tool in various experimental contexts,

particularly in bioconjugation and as a control compound in biotin transport studies.
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Property Value References

Molecular Weight 258.34 g/mol [1][2][3][4]

Molecular Formula C₁₁H₁₈N₂O₃S [1]

CAS Number 608-16-2

Melting Point ~166.5 °C

Solubility
Slightly soluble in Chloroform

and Methanol

IUPAC Name

methyl 5-[(3aS,4S,6aR)-2-oxo-

1,3,3a,4,6,6a-

hexahydrothieno[3,4-

d]imidazol-4-yl]pentanoate

Synthesis and Characterization
The synthesis of biotin methyl ester from D-biotin is a standard esterification reaction. A

common laboratory-scale protocol is provided below.

Experimental Protocol: Synthesis of Biotin Methyl Ester
Objective: To synthesize biotin methyl ester from D-(+)-biotin.

Materials:

D-(+)-Biotin

Dry Methanol (MeOH)

Concentrated Sulfuric Acid (H₂SO₄)

Nitrogen (N₂) atmosphere

Standard reflux apparatus

Magnetic stirrer and heating mantle
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Procedure:

Dissolve D-(+)-Biotin (1.0 mmol, 1 equivalent) in dry Methanol (10 mL) in a two-neck round-

bottom flask under a nitrogen atmosphere.

Carefully add concentrated H₂SO₄ (150 µL) to the solution.

Heat the reaction mixture to reflux and maintain for 12 hours.

Monitor the reaction progress using thin-layer chromatography (TLC).

Upon completion, cool the mixture to room temperature.

The solvent is typically removed under reduced pressure, and the crude product is purified.

Purification: Purification is generally achieved through recrystallization or column

chromatography to yield the pure biotin methyl ester.

Characterization Data
Characterization of the synthesized biotin methyl ester is crucial to confirm its identity and

purity. Nuclear Magnetic Resonance (NMR) spectroscopy is a primary analytical technique.
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¹H NMR (400 MHz, DMSO-d₆) ¹³C NMR (100 MHz, DMSO-d₆)

δ(ppm) 1.18-1.29 (m, 2H, CH₂) δ(ppm) 25.12, 27.90, 34.93, 36.57

1.61-1.63 (m, 2H, CH₂) 37.43, 42.3, 53.46, 53.55, 55.32

1.74-1.77 (m, 2H, CH₂) 59.22, 60.98, 126.09, 126.41

2.33 (m, 2H, CH₂) 127.89, 128.13, 129.13, 129.15

2.49 (d, Jgem = 12.68 Hz, 1H, CH₂) 137.41, 137.97, 162.73, 171.48

2.59 (dd, J = 4.88 Hz, Jgem = 12.68 Hz, 1H,

CH₂)
171.85, 172.64

3.13 (m, 1H, -CH)

3.39 (s, 3H, -OCH₃)

4.14-4.18 (m, 1H, -CH)

4.51-4.57 (m, 2H, -CH)

6.48 (s, 1H, N1H)

6.52 (d, J = 7.56 Hz, 1H, N3H)

Note: NMR data is sourced from a study on N-biotinylated peptides and may show slight

variations based on solvent and experimental conditions.

Applications in Research and Drug Development
Biotin methyl ester serves as a critical tool in several areas of biochemical and

pharmaceutical research.

Biotin Transport and Signaling
A key application of biotin methyl ester is in the study of the sodium-dependent multivitamin

transporter (SMVT), the primary transporter for biotin uptake in cells. Due to the esterification of

its carboxylic acid group, biotin methyl ester does not effectively compete with biotin for

transport via SMVT. This property makes it an ideal negative control in experiments

investigating biotin uptake and the specificity of the SMVT.
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Role of Biotin Methyl Ester in SMVT Competition Assay
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Biotin vs. Biotin Methyl Ester in SMVT Transport

Bioconjugation and Drug Delivery
While biotin itself is widely used for targeted drug delivery through conjugation to various

payloads, biotin methyl ester is often used as a protected intermediate during the synthesis of

more complex biotinylated molecules. Its enhanced solubility in organic solvents facilitates its

use in synthetic organic chemistry.

Bacterial Biotin Biosynthesis Pathway
In many bacteria, the synthesis of biotin involves a modified fatty acid synthesis pathway where

pimeloyl-ACP methyl ester is a key intermediate. This pathway highlights the natural

occurrence of a methyl-esterified biotin precursor.
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Bacterial Biotin Synthesis Pathway Intermediate
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Role of Methyl Ester in Biotin Biosynthesis

Conclusion
Biotin methyl ester is a versatile and indispensable compound for researchers in biochemistry

and drug development. Its distinct properties, particularly its inability to bind effectively to the

SMVT, make it an excellent tool for elucidating the mechanisms of biotin transport.

Furthermore, its role as a synthetic intermediate underscores its importance in the development

of novel biotinylated probes and therapeutics. This guide provides a foundational
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understanding of biotin methyl ester, equipping researchers with the necessary information

for its effective use in the laboratory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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